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Compound of Interest

Compound Name: BMS-466442

Cat. No.: B15606448

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the continuous intracerebroventricular
(ICV) infusion of BMS-466442, a selective inhibitor of the amino acid transporter Alanine-
Serine-Cysteine Transporter-1 (ASC-1), in a mouse model. This protocol is intended to guide
researchers in the fields of neuroscience, pharmacology, and drug development.

Introduction

BMS-466442 is a potent and selective inhibitor of ASC-1, a transporter responsible for the
uptake of small neutral amino acids, including D-serine, an important co-agonist at the NMDA
receptor.[1][2][3][4] By inhibiting ASC-1, BMS-466442 can modulate neurotransmission and
has been investigated for its therapeutic potential in conditions such as schizophrenia and for
its neuroprotective effects.[1][5] Intracerebroventricular infusion is a valuable technique for
delivering compounds like BMS-466442 directly to the central nervous system, bypassing the
blood-brain barrier and allowing for sustained and targeted administration. This document
outlines a comprehensive protocol for the continuous ICV infusion of BMS-466442 in mice
using ALZET® osmotic pumps.

Data Presentation

Table 1: BMS-466442 Properties
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Property Value

Reference

Molecular Weight 538.6 g/mol

[6]

Selective inhibitor of ASC-1

Mechanism of Action

[11(31[4]

(SLC7A10)
IC50 (human ASC-1) 36.8 nM [2][5]
IC50 (rat primary cortical

19.7 nM [2][4]
cultures)
Solubility Soluble in DMSO [6]

Table 2: Recommended Materials and Equipment
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Item

Supplier Example

Purpose

BMS-466442

MedChemExpress, Tocris,

Cayman Chemical

Investigational compound

ALZET® Osmotic Pump
(Model 1007D or 2002)

ALZET

Continuous infusion device

ALZET® Brain Infusion Kit

ALZET

Cannula and tubing for ICV

delivery

Stereotaxic Frame for Mice

Stoelting, Kopf

Precise positioning for surgery

Anesthesia System

(Isoflurane)

Animal anesthesia

Micro-drill Craniotomy
) ) ) Accurate filling of the osmotic
Hamilton Syringe (10 pL) Hamilton
pump
Dimethyl Sulfoxide (DMSO), ) )
) Sigma-Aldrich Solvent for BMS-466442
sterile
Phosphate-Buffered Saline ) ) ) )
Gibco Vehicle for infusion

(PBS), sterile

Surgical Tools (forceps,

scissors, etc.)

Fine Science Tools

Surgical procedures

Dental Cement or

Cyanoacrylate Glue

Securing the cannula

Analgesics (e.g., Carprofen,

Buprenorphine)

Post-operative care

Table 3: Infusion Parameters for BMS-466442
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Parameter

Recommended Value

Notes

Drug Concentration

250 uM

Based on published in vivo

studies.

Vehicle

PBS with < 10% DMSO

BMS-466442 is first dissolved
in DMSO, then diluted in PBS.
Final DMSO concentration

should be minimized.

ALZET® Pump Model

1007D or 2002

Both have a nominal flow rate
of 0.5 uL/hr.

Infusion Rate

0.5 pL/hr

Nominal flow rate for selected

pump models.

Infusion Duration

7 or 14 days

Dependent on the
experimental design and pump
model (1007D for 7 days, 2002
for 14 days).

Total Daily Dose (u g/day )

~1.62 u g/day

Calculated based on a 250 uM
concentration and 0.5 pL/hr

infusion rate.

Stereotaxic Coordinates (from

Bregma)

Anteroposterior (AP): -0.3 to
-0.6 mmMediolateral (ML):
+1.0 mmDorsoventral (DV):
-2.5t0-3.0 mm

For targeting the lateral
ventricle in adult C57BL/6

mice.

Experimental Protocols
Preparation of BMS-466442 Infusion Solution

e Stock Solution Preparation:

o Based on its solubility, prepare a stock solution of BMS-466442 in 100% sterile DMSO.
For example, to prepare a 10 mM stock solution, dissolve 5.39 mg of BMS-466442 in 1 mL

of DMSO.
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o Ensure the compound is fully dissolved by gentle vortexing or sonication.

» Final Infusion Solution Preparation (250 uM):

[e]

To prepare the final infusion solution, dilute the BMS-466442 stock solution in sterile PBS
to achieve the target concentration of 250 uM.

o Important: The final concentration of DMSO in the infusion solution should be kept as low
as possible to avoid neurotoxicity. A final concentration of < 10% DMSO is generally
considered safe for ICV infusion in mice.

o For example, to prepare 200 L of a 250 uM solution with 2.5% DMSO, take 5 pL of a 10
mM stock solution and add it to 195 pL of sterile PBS.

o Filter the final solution through a 0.22 um sterile filter before filling the osmotic pump.

ALZET® Osmotic Pump Preparation and Priming

e Pump Filling:

o Following the manufacturer's instructions, fill the ALZET® osmotic pump (Model 1007D for
a 7-day infusion or 2002 for a 14-day infusion) with the prepared 250 uM BMS-466442
solution using a sterile filling tube and a Hamilton syringe.

o Ensure no air bubbles are trapped inside the pump.
o Flow Moderator Insertion:

o Insert the flow moderator into the pump opening until it is flush with the pump surface.
e Pump Priming:

o Incubate the filled pump in sterile saline at 37°C for at least 4-6 hours before implantation.
This ensures the pump starts delivering at a steady rate immediately upon implantation.

Surgical Procedure for Cannula and Pump Implantation

o Anesthesia and Analgesia:
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o Anesthetize the mouse using isoflurane (3-4% for induction, 1.5-2% for maintenance).

o Administer a pre-operative analgesic (e.g., Carprofen, 5 mg/kg, s.c.) to manage pain.

» Stereotaxic Surgery:

Place the anesthetized mouse in a stereotaxic frame. Ensure the head is level.

o

[¢]

Apply ophthalmic ointment to the eyes to prevent drying.

[¢]

Shave the scalp and disinfect the surgical area with an antiseptic solution (e.g., povidone-
iodine followed by 70% ethanol).

o

Make a midline incision on the scalp to expose the skull.

[e]

Identify Bregma, the intersection of the sagittal and coronal sutures.
e Craniotomy:

o Using the stereotaxic coordinates (AP: -0.5 mm, ML: £1.0 mm from Bregma), mark the
drilling site for cannula implantation into the lateral ventricle.

o Create a small burr hole (approximately 1 mm in diameter) at the marked location using a
micro-drill, being careful not to damage the underlying dura mater.

e Cannula Implantation:

o Carefully lower the brain infusion cannula, attached to the primed osmotic pump via
tubing, through the burr hole to the target depth (DV: -2.5 mm from the skull surface).

o Secure the cannula to the skull using dental cement or cyanoacrylate glue. An anchor
screw can be placed in the skull nearby to provide additional stability.

e Pump Implantation:

o Create a subcutaneous pocket on the back of the mouse, slightly posterior to the
scapulae, by blunt dissection.
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o Place the osmotic pump into the subcutaneous pocket. Ensure the tubing has enough
slack to allow for free movement of the mouse's head and neck.

e Wound Closure and Post-operative Care:
o Suture or apply wound clips to close the scalp incision.
o Administer post-operative analgesics as required.

o Place the mouse in a clean cage on a heating pad to maintain body temperature during
recovery.

o Monitor the animal closely for any signs of distress or complications.

Mandatory Visualizations
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Caption: Experimental workflow for ICV infusion of BMS-466442 in mice.
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Caption: Signaling pathway of BMS-466442 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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